2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide

• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-[3-(4-oxo-3,1-benzoxazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C23H18N2O4/c1-15-9-11-18(12-10-15)28-14-21(26)24-17-6-4-5-16(13-17)22-25-20-8-3-2-7-19(20)23(27)29-22/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: LZSOOJRFDSLCHK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4C(=O)O3

Description

2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide is a chemical compound with potential applications in scientific research. It is a member of the benzoxazine family of compounds, which have been shown to exhibit a range of interesting biological activities.

Mechanism of Action

The mechanism of action of 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide involves its ability to inhibit PDE4 activity. PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), a secondary messenger molecule that plays a key role in regulating inflammation and immune responses. By inhibiting PDE4, 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide increases the levels of cAMP, leading to a reduction in inflammation and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide are primarily related to its ability to modulate inflammation and immune responses. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), as well as increase the production of anti-inflammatory cytokines such as interleukin-10 (IL-10). This suggests that 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide has potential as an anti-inflammatory and immunomodulatory agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide in lab experiments is its specificity for PDE4. This allows researchers to selectively modulate cAMP levels without affecting other signaling pathways. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide can lead to liver damage and other adverse effects.

Future Directions

There are several future directions for research on 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide. One area of interest is the development of more potent and selective PDE4 inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in inflammatory and autoimmune diseases. Finally, further studies are needed to elucidate the mechanisms underlying the toxicity of this compound and to develop strategies to mitigate its adverse effects.
Conclusion:
2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide is a promising compound with potential applications in scientific research. Its ability to modulate inflammation and immune responses through the inhibition of PDE4 makes it a potential candidate for the treatment of inflammatory and autoimmune diseases. However, further research is needed to fully understand the mechanisms underlying its effects and to develop strategies to mitigate its potential toxicity.

Synthesis Methods

The synthesis of 2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide involves the reaction of 4-methylphenol with 2-chloro-N-(3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl)acetamide in the presence of a base such as potassium carbonate. The resulting product is then purified by column chromatography to yield the final compound.

Scientific Research Applications

2-(4-methylphenoxy)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide has potential applications in scientific research due to its ability to modulate certain biological pathways. Recent studies have shown that this compound can inhibit the activity of a specific enzyme called phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation and immune responses. This makes it a potential candidate for the treatment of inflammatory and autoimmune diseases such as psoriasis, rheumatoid arthritis, and multiple sclerosis.